5-Nitro-3-(2,4,6-trifluorophenyl)benzoic acid, 95%

• IUPAC Name: 3-nitro-5-(2,4,6-trifluorophenyl)benzoic acid
• InChI: InChI=1S/C13H6F3NO4/c14-8-4-10(15)12(11(16)5-8)6-1-7(13(18)19)3-9(2-6)17(20)21/h1-5H,(H,18,19)
• InChI Key: RTJQCWFIACKENB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)O)[N+](=O)[O-])C2=C(C=C(C=C2F)F)F
• Molecular Formula: C13H6F3NO4
• DSSTOX Substance ID: DTXSID40690580
• Molecular Weight: 297.19 g/mol
• CAS RN: 1261998-77-9

Description

5-Nitro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% (5-N-TFPBA) is a compound with a range of scientific and research applications. It is an organic compound that is composed of a nitro group, two fluorine atoms, and a phenyl group. 5-N-TFPBA is a yellow-orange solid that is insoluble in water, but soluble in most organic solvents. The compound has a melting point of around 90°C and a boiling point of around 240°C. It is a versatile compound that has been used for a variety of applications in scientific research, including synthesis, drug design, and biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 5-Nitro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% is not fully understood, but it is believed to involve the inhibition of enzymes and proteins. The compound is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, 5-Nitro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% has been found to inhibit the enzyme cyclooxygenase, which is involved in the production of prostaglandins. The compound is also believed to inhibit the enzyme thymidylate synthase, which is involved in the production of DNA.
Biochemical and Physiological Effects
5-Nitro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, 5-Nitro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% has been found to inhibit the enzyme cyclooxygenase, which is involved in the production of prostaglandins. The compound has also been found to inhibit the enzyme thymidylate synthase, which is involved in the production of DNA.

Advantages and Limitations for Lab Experiments

The advantages of using 5-Nitro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% in lab experiments include its low cost, its low toxicity, and its ability to be used in a variety of applications. Its low cost and low toxicity make it a safe and cost-effective option for use in lab experiments. In addition, its versatility makes it a useful tool for a variety of scientific research applications. However, it is important to note that 5-Nitro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% is insoluble in water, which can limit its use in certain experiments.

Future Directions

In the future, 5-Nitro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% could be used in a variety of applications, such as drug design, drug synthesis, and biochemical and physiological studies. It could also be used to create new compounds that could be used in drug design, drug synthesis, and biochemical and physiological studies. In addition, 5-Nitro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% could be used in the development of new drugs that could be used to treat a variety of diseases and conditions. Finally, 5-Nitro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% could be used to create new compounds that could be used in the development of new drugs that could be used to treat a variety of diseases and conditions.

Synthesis Methods

5-Nitro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% can be synthesized from the reaction of 2,4,6-trifluorobenzoic acid and nitric acid. The reaction is conducted in a two-step process, with the first step involving the addition of nitric acid to 2,4,6-trifluorobenzoic acid. The reaction is then followed by the addition of a base, such as sodium hydroxide, to the reaction mixture. The reaction is then heated to around 80°C for about 10 minutes, which causes the nitration of the 2,4,6-trifluorobenzoic acid to form 5-Nitro-3-(2,4,6-trifluorophenyl)benzoic acid, 95%. The product is then isolated and purified by recrystallization.

Scientific Research Applications

5-Nitro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of other compounds, such as 5-nitro-2,4,6-trifluorobenzyl alcohol. It has also been used in drug design, as it has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, 5-Nitro-3-(2,4,6-trifluorophenyl)benzoic acid, 95% has been used in biochemical and physiological studies, as it has been found to have an inhibitory effect on a variety of enzymes and proteins.